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Compound of Interest

Compound Name: PF-04217903

Cat. No.: B1684695 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for PF-04217903, a potent and selective c-Met kinase inhibitor. The

following procedures are based on available safety data and general best practices for

laboratory chemical waste management.

Chemical and Physical Properties
A summary of the key properties of PF-04217903 is provided below to inform safe handling and

disposal decisions.
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Property Value Source

Molecular Formula C₁₉H₁₆N₈O (free base) [1]

C₂₀H₂₀N₈O₄S (mesylate) [2]

Molecular Weight 372.38 g/mol (free base) [1]

468.49 g/mol (mesylate) [2]

CAS Number 956905-27-4 (free base) [1][3]

956906-93-7 (mesylate) [1][2]

Appearance Solid powder [1]

Solubility

Soluble in DMSO.[1][3][4][5]

Insoluble in water and ethanol.

[5]

Storage

Store solid and solutions at

4°C or -20°C for long-term

storage.[1][2][3][6][7]

Hazard Identification and Safety Precautions
PF-04217903 is a substance that has not been fully tested for its hazards.[2] Therefore, it

should be handled with care by personnel trained and familiar with handling potent active

pharmaceutical ingredients.[2]

Potential Hazards:

May be harmful if swallowed or inhaled.[2]

Exposure may cause irritation of the respiratory tract, eyes, and skin.[2]

May cause allergic respiratory and skin reactions.[2]

Personal Protective Equipment (PPE): To minimize exposure, the following personal protective

equipment should be used when handling PF-04217903:[2]
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Respiratory Protection: NIOSH/MSHA-approved respirator.[2]

Hand Protection: Chemical-resistant rubber gloves.[2]

Eye Protection: Chemical safety goggles.[2]

Skin and Body Protection: Protective clothing.[2]

All handling of the compound should be conducted in a laboratory fume hood.[2] A safety

shower and eye bath should be readily available.[2]

Disposal Procedures
The disposal of PF-04217903 and its containers must be conducted in accordance with all

applicable federal, state, and local regulations for chemical waste. As the substance's hazards

are not fully characterized, it should be treated as a potent and hazardous chemical.

Step-by-Step Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of PF-04217903
waste.
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Waste Preparation

Waste Collection & Storage

Final Disposal
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PF-04217904 Disposal Workflow
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Detailed Disposal Protocols
1. Waste Segregation:

Solid Waste: Collect un-used or expired PF-04217903 powder, contaminated personal

protective equipment (gloves, lab coats), and other contaminated solid materials (e.g., weigh

boats, pipette tips) in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing PF-04217903 in a separate, compatible, and

clearly labeled hazardous liquid waste container. Avoid mixing with other incompatible

chemical wastes.

Sharps Waste: Needles, syringes, or other contaminated sharps should be disposed of in a

designated sharps container.

2. Containerization:

All waste containers must be in good condition, compatible with the chemical, and have a

secure, tight-fitting lid.

Clearly label each container with "Hazardous Waste," the full chemical name "PF-04217903,"

and any known hazard characteristics (e.g., "Toxic," "Potent Compound").

3. Storage:

Store waste containers in a designated and secure waste accumulation area that is well-

ventilated.

The storage area should be away from general laboratory traffic and incompatible materials.

4. Final Disposal:

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines and procedures for the disposal of potent or uncharacterized research chemicals.

Disposal should be carried out through a licensed hazardous waste disposal company. Do

not dispose of PF-04217903 down the drain or in the regular trash.
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Accidental Release Measures
In the event of a spill, follow these procedures:[2]

Evacuate the immediate area.

Cordon off the spill area.[2]

Wear the appropriate personal protective equipment, including a self-contained breathing

apparatus, protective clothing, and heavy rubber gloves.[2]

For small spills, absorb the material with an inert absorbent material and place it in a sealed

container for disposal.

For large spills, contact your institution's EHS or emergency response team.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Swallowing: If swallowed, wash out the mouth with copious amounts of water and call a

physician.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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